Cas no 1805591-23-4 (Methyl 2-bromomethyl-3-cyano-5-(trifluoromethyl)benzoate)

• Product Name: Methyl 2-bromomethyl-3-cyano-5-(trifluoromethyl)benzoate
• CAS No: 1805591-23-4
• MF: C₁₁H₇BrF₃NO₂
• MW: 322.077992677689
• CID: 4949820
• Update Time: 2025-07-26

Methyl 2-bromomethyl-3-cyano-5-(trifluoromethyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-bromomethyl-3-cyano-5-(trifluoromethyl)benzoate

• Inchi： 1S/C11H7BrF3NO2/c1-18-10(17)8-3-7(11(13,14)15)2-6(5-16)9(8)4-12/h2-3H,4H2,1H3
• InChI Key： KZVMDDFZISWOIR-UHFFFAOYSA-N
• SMILES： BrCC1C(C#N)=CC(C(F)(F)F)=CC=1C(=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 363
• XLogP3: 2.9
• Topological Polar Surface Area: 50.1